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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B610991 Get Quote

Disclaimer: This document provides crucial safety and logistical guidance for the handling of

SRI-31142. As a specific Safety Data Sheet (SDS) for SRI-31142 is not publicly available, the

following recommendations are based on best practices for handling potent, novel

neurochemical compounds. All personnel must conduct a thorough, compound-specific risk

assessment before beginning any experimental work.

SRI-31142 is a putative allosteric inhibitor of the dopamine transporter. Due to its neuroactive

properties and the lack of comprehensive toxicological data, it must be handled with extreme

caution, treating it as a potentially hazardous substance. The following guidelines are designed

to minimize exposure and ensure a safe laboratory environment for researchers, scientists, and

drug development professionals.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent accidental exposure through

inhalation, dermal contact, or ingestion. The following table summarizes the recommended

PPE for various laboratory tasks involving SRI-31142.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or

Reusable Half/Full-Facepiece

Respirator

A PAPR is highly

recommended for procedures

with a high risk of

aerosolization, such as

weighing or preparing stock

solutions of the powdered

compound. For other tasks, a

well-fitted half or full-facepiece

respirator with P100/FFP3

particulate filters is essential. A

proper fit test is mandatory

before use.[1]

Hand Protection Double Gloving (Nitrile Gloves)

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

any sign of contamination or at

regular intervals. Check

manufacturer-specific

breakthrough times for the

solvents being used.[1][2]

Body Protection
Disposable Coveralls and a

Dedicated Lab Coat

Wear disposable coveralls,

preferably made of a material

like Tyvek, over personal

clothing. A dedicated lab coat

should also be worn and

should be professionally

laundered or disposed of as

hazardous waste if

contaminated.[1]

Eye Protection Chemical Splash Goggles or a

Full-Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. For tasks

with a higher risk of splashes,
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a full-face shield should be

worn in addition to goggles.[1]

Foot Protection
Closed-toe Shoes and

Disposable Shoe Covers

Fully enclosed, chemical-

resistant footwear is required.

Disposable shoe covers

should be worn within the

designated handling area and

removed before exiting to

prevent the spread of

contamination.

Experimental Protocols: Safe Handling and Disposal
of SRI-31142
A systematic operational plan is critical for the safe handling of SRI-31142. The following

procedural steps must be strictly adhered to.

Preparation and Handling
Designated Area: All handling of SRI-31142 must be conducted in a designated and

restricted area, such as a certified chemical fume hood, to prevent inhalation of powders or

vapors.

Pre-Handling Checks: Before starting any work, ensure that all necessary PPE is available

and in good condition. Prepare a chemical spill kit and have it readily accessible.

Weighing and Aliquoting:

Whenever possible, use a closed system for weighing and transferring the compound.

If handling the powdered form, use gentle scooping techniques to minimize dust

generation.

Use disposable weigh boats for accurate measurement.
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Solution Preparation: When preparing solutions, slowly add the solvent to the compound to

avoid splashing. Keep containers covered as much as possible.

Post-Handling and Decontamination
Surface Decontamination: Thoroughly decontaminate all work surfaces and equipment with

an appropriate cleaning agent after each use.

PPE Removal: Remove PPE in the designated doffing area, taking care to avoid self-

contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Personal Hygiene: Immediately after removing PPE, wash hands and any potentially

exposed skin thoroughly with soap and water.

Disposal Plan
Proper disposal of SRI-31142 and all associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials that have come into contact with SRI-31142, including

gloves, pipette tips, weigh boats, and contaminated lab coats, must be disposed of in a

designated hazardous waste container.

Liquid Waste: Collect all liquid waste containing SRI-31142 in a clearly labeled, sealed

hazardous waste bottle. Do not dispose of this waste down the drain.

Empty Containers: Before disposing of the original compound container, it must be

thoroughly rinsed. The first rinse must be collected and disposed of as hazardous waste.

Subsequent rinses can be disposed of according to institutional guidelines. All labels on the

container must be defaced or removed before disposal.

Institutional Guidelines: Always follow your institution's and local regulations for the disposal

of hazardous chemical waste.

Emergency Spill Response Workflow
The following diagram outlines the logical workflow for responding to a spill of SRI-31142.
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Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Severity

Don Appropriate PPE

Contain Spill with Absorbent Material

Clean from Outside In

Decontaminate Spill Area

Dispose of all Materials as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a spill of SRI-31142.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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